Cas no 1797260-72-0 (2,5-dichloro-N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 2,5-dichloro-N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 1797260-72-0
• MF: C₁₆H₁₄Cl₂F₃N₃O
• MW: 392.203072071075
• CID: 5830721
• PubChem ID: 71807758
• Update Time: 2025-08-04

2,5-dichloro-N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• F6439-3590
• 2,5-dichloro-N-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzamide
• 2,5-dichloro-N-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide
• 2,5-dichloro-N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzamide
• AKOS024562249
• 1797260-72-0

• Inchi： 1S/C16H14Cl2F3N3O/c17-10-3-4-12(18)11(7-10)15(25)22-5-6-24-13(9-1-2-9)8-14(23-24)16(19,20)21/h3-4,7-9H,1-2,5-6H2,(H,22,25)
• InChI Key： AGJRXPXTPFXHAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NCCN1C(=CC(C(F)(F)F)=N1)C1CC1)=O)Cl

Computed Properties

• Exact Mass: 391.0466020g/mol
• Monoisotopic Mass: 391.0466020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.9Ų

Additional information on 2,5-dichloro-N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide

Introduction to Compound with CAS No. 1797260-72-0 and Product Name: 2,5-dichloro-N-{2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl)}benzamide

The compound with the CAS number 1797260-72-0 and the product name 2,5-dichloro-N-{2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl)}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates several key functional groups, including chloro substituents, a cyclopropyl ring, a trifluoromethyl group, and a pyrazole moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazole ring in this compound is particularly noteworthy, as it is a well-known pharmacophore that exhibits a wide range of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 5-cyclopropyl-3-(trifluoromethyl) substituent further enhances the molecule's pharmacological profile by introducing additional electronic and steric effects that can modulate its binding interactions with biological targets.

The 2,5-dichloro substituents on the benzamide core contribute to the compound's lipophilicity and electron-withdrawing properties, which can influence its solubility and metabolic stability. These features are critical in determining the compound's bioavailability and efficacy in vivo. Additionally, the benzamide moiety is a common scaffold in drug design, known for its ability to form hydrogen bonds with biological targets, thereby increasing binding affinity.

Current research in medicinal chemistry increasingly focuses on the development of multifunctional compounds that can target multiple pathways or receptors simultaneously. The unique combination of structural elements in this compound makes it a promising candidate for such applications. For instance, the trifluoromethyl group enhances metabolic stability by preventing unwanted hydrolysis or oxidation, while the cyclopropyl ring introduces steric hindrance that can improve binding specificity.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer. The pyrazole moiety, in particular, has been shown to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory processes. Furthermore, the chloro substituents may enhance binding interactions by participating in halogen bonding with specific amino acid residues in protein targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the complex framework efficiently. The use of 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl as a key intermediate highlights the synthetic strategies employed to introduce the desired functional groups in their correct positions.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying one or more of its structural components—such as replacing chloro substituents with other functional groups or altering the pyrazole ring—chemists can fine-tune its activity profile to target specific diseases more effectively. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it interacts with biological targets at the atomic level. These simulations can provide insights into binding affinities, enzyme inhibition kinetics, and potential side effects before costly experimental trials are conducted.

As interest in personalized medicine grows, compounds like this one become increasingly valuable for their ability to be tailored to individual patient needs. By understanding how different populations metabolize and respond to drugs, researchers can develop more effective treatments with fewer adverse effects. The complex structure of this compound offers opportunities for such customization through targeted modifications.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential in both preclinical and clinical settings. Collaborative efforts between synthetic chemists, biochemists, pharmacologists, and clinicians will be essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.